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Compound of Interest

Compound Name: 2,2',3,3',6-Pentachlorobiphenyl

CAS No.: 52663-60-2

Cat. No.: B1216952

Get Quote

Unlike coplanar PCBs, PCB 84 possesses unsymmetrical chlorine substitutions that restrict the

rotation of its phenyl rings, resulting in axial chirality (atropisomerism)[2]. These stable

rotational isomers exhibit stereoselective neurotoxic effects, specifically altering phorbol ester

binding and calcium uptake in cerebellar cells[2]. Because of its high lipophilicity, resistance to

metabolic degradation, and endocrine-disrupting potential, any release into the environment

poses a severe bioaccumulation risk[3]. Consequently, the disposal of PCB 84 is strictly

governed by the Toxic Substances Control Act (TSCA) under 40 CFR Part 761, which

mandates complete thermal destruction or secure chemical landfilling to break its stable

aromatic halogen bonds[4].

Pre-Disposal Laboratory Safety Protocol
Before initiating any disposal workflow, establish a self-validating safety perimeter.

Engineering Controls: All manipulations of PCB 84 must occur within a Class IIB externally

exhausted fume hood to prevent the accumulation of hazardous vapors[3].
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Personal Protective Equipment (PPE): Wear neoprene gloves over nitrile inner gloves. PCB

84 dissolved in non-polar solvents (like isooctane) will rapidly permeate standard latex or thin

nitrile[1].

Spill Response Causality: In the event of a spill, never use water, as it will rapidly spread the

hydrophobic contaminant[3]. Mechanically take up the spill using inert silicate absorbents,

which physically trap the PCB molecules within their porous matrix, and immediately transfer

the absorbent to a hazardous waste container[3].

Step-by-Step Disposal Methodology
The EPA enforces the "Anti-Dilution Rule" for PCBs. This means you cannot dilute a high-

concentration PCB waste with clean solvent to drop it into a lower regulatory bracket[5]. The

concentration of the original source dictates the disposal pathway.

Step 1: Waste Segregation and Characterization

Isolate PCB 84 waste from all other halogenated and non-halogenated solvent streams

immediately at the point of generation.

Determine the concentration of the waste on a wet weight basis[4]. Analytical standards are

typically generated at 100 µg/mL (100 ppm) or 10 µg/mL (10 ppm)[1].

Step 2: Liquid Waste Processing

Collect liquid PCB waste in dedicated, UN-rated high-density polyethylene (HDPE) or amber

glass carboys. Do not use standard LDPE, which may degrade over time.

For liquid wastes containing ≥ 500 ppm PCBs, the container must be securely sealed, stored

in secondary containment, and manifested exclusively for a TSCA-approved high-

temperature incinerator capable of 99.9999% destruction and removal efficiency (DRE)[5].

For liquid wastes < 500 ppm, stabilize the liquid to a non-flowing consistency if routing to a

TSCA chemical waste landfill, or route to a high-efficiency boiler/incinerator[5].

Step 3: Solid Waste and Consumables Management
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Collect all contaminated solid debris—including Kimwipes, disposable pipettes, and PPE—in

a rigid, leak-proof container.

If the solids were contaminated by a PCB source ≥ 50 ppm, they are classified as regulated

PCB waste and must be disposed of in a TSCA chemical waste landfill or incinerator[6].

Step 4: Equipment Decontamination

Rinse reusable glassware with a non-polar solvent (e.g., hexane) to dissolve the lipophilic

PCB 84, followed by a polar solvent (e.g., acetone) to remove residual organics.

Collect 100% of this rinsate into the PCB liquid waste carboy. Never discharge rinsate to the

municipal sewer[3].

Step 5: Labeling and Manifesting

Affix the standardized EPA "Mark

" (the yellow and black PCB warning label) to all primary and secondary waste containers[4].

Log the waste using the Uniform Hazardous Waste Manifest (EPA Form 8700-22), applying

the correct state or federal TSCA waste codes.

Quantitative Disposal Thresholds
To ensure logistical accuracy, the following table summarizes the TSCA 40 CFR 761 disposal

thresholds for PCB 84 waste streams[5][6].
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Waste Category PCB Concentration
Regulatory
Framework

Approved Disposal
Method

Liquid Waste < 50 ppm
State-Specific (e.g.,

WPCB)

High-efficiency boiler

or TSCA Landfill

Liquid Waste 50 – 499 ppm
TSCA (40 CFR

761.60)

TSCA Incinerator or

TSCA Chemical

Waste Landfill

Liquid Waste ≥ 500 ppm
TSCA (40 CFR

761.60)

TSCA High-

Temperature

Incinerator

Solid Debris / PPE ≥ 50 ppm
TSCA (40 CFR

761.61)

TSCA Chemical

Waste Landfill or

Incinerator

PCB Waste Routing Visualization
The following decision tree illustrates the logical routing of PCB 84 waste based on

concentration thresholds.
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PCB 84 Waste
Generation

Concentration
Analysis (ppm)

< 50 ppm
(State Regulated)

50 - 499 ppm
(TSCA Regulated)

≥ 500 ppm
(Strict TSCA)

Approved Solid
Waste Landfill

TSCA Chemical
Waste Landfill

TSCA High-Temp
Incinerator
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PCB 84 waste segregation and TSCA-approved disposal routing workflow.

References
Agilent Technologies. "RPC-193AS - Agilent: 2,2',3,3',6-Pentachlorobiphenyl (BZ 84) 100

µg/mL." Agilent.com. Available at: [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1216952/docs?utm_src=pdf-body-img#mechanistic-grounding-why-pcb-84-requires-specialized-handling
https://www.benchchem.com/product/b1216952/docs?utm_src=pdf-body#mechanistic-grounding-why-pcb-84-requires-specialized-handling
https://www.agilent.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lehmler, H. J., et al. "Atropisomers of 2,2',3,3',6,6'-hexachlorobiphenyl (PCB 136) exhibit

stereoselective effects on activation of nuclear receptors in vitro." PMC - National Institutes

of Health. Available at:[Link]

Carl Roth GmbH + Co. KG. "Safety Data Sheet: PCB 84 ROTI®Star." Carlroth.com.

Available at:[Link]

U.S. Environmental Protection Agency. "40 CFR Part 761 -- Polychlorinated Biphenyls

(PCBs) Manufacturing, Processing, Distribution in Commerce, and Use Prohibitions."

eCFR.gov. Available at: [Link]

Oak Ridge National Laboratory / U.S. EPA. "Disposal Requirements for PCB Waste." UNT

Digital Library. Available at: [Link]

Washington State Department of Ecology. "Disposal Options and Requirements for

Polychlorinated Biphenyl Waste." Wa.gov. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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